Cas no 64-77-7 (Tolbutamide)

• Product Name: Tolbutamide
• CAS No: 64-77-7
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• MDL: MFCD00027169
• CID: 503197
• PubChem ID: 5505
• Update Time: 2025-10-11

Tolbutamide Chemical and Physical Properties

Names and Identifiers

• N-(Butylcarbamoyl)-4-methylbenzenesulfonamide
• 3-[P-TOLYL-4-SULFONYL]-1-BUTYLUREA
• 1-BUTYL-3-(P-TOLYLSULFONYL)UREA
• 1-BUTYL-3-(4-METHYLBENZENESULFONYL)UREA
• 1-BUTYL-3-(4-METHYLPHENYLSULFONYL)UREA
• 1-N-BUTYL-3-(P-TOLYLSULFONYL)UREA
• TOLUINA
• TOLBUTAMIDE
• 1-butyl-3-(4-methylphenyl)sulfonylurea
• Benzenesulfonamide,N-[(butylamino)carbonyl]-4-methyl-
• [14C]-Tolbutamide
• [3H]-Tolbutamide
• 1-(p-toluenesulfonyl)-3-n-butyl-urea
• Artosin
• Butamide
• Diaben
• Diabetol
• Dirastan
• Dolipol
• Glyconon
• Orinase
• Rastinon
• N-[(Butylamino)carbonyl]-4-methylbenzenesulfonamide
• 1-Butyl-3-tosylurea
• Tolbutamid
• Aglicid
• Tolumid
• Arkozal
• Orabet
• Willbutamide
• Diasulfon
• Diabetamid
• Diabuton
• Tolbusal
• Pramidex
• Ipoglicone
• Orezan
• Oralin
• Toluvan
• Orinaz
• Mobenol
• Butamid
• Artozin
• Oterben
• Drabet
• Tolylsulfonylbutylurea
• Sk-tolbutamide
• Tolbutamidum
• Tolbutamida
• N-n-Butyl-N'-tosylurea
• N-Butyl-N'-(p-tolylsulfonyl)urea
• 1-Butyl-3-(p-methylphenylsulfonyl)urea
• 1-p-
• SY014891
• KBioSS_000227
• GTPL6848
• BDBM50027886
• NSC-813220
• BPBio1_000131
• KBio2_002275
• KBio3_002755
• 3-butyl-1-(4-methylbenzenesulfonyl)urea
• Tolumide
• KBioGR_002275
• T 0891
• TOLBUTAMIDE (EP MONOGRAPH)
• Tolbutamidum [INN-Latin]
• NCGC00256548-01
• NCGC00261839-01
• 3-butyl-1-[(4-methylbenzene)sulfonyl]urea
• Benzenesulfonamide, N-((butylamino)carbonyl)-4-methyl-
• EN300-124678
• EU-0101154
• N-(p-Methylbenzenesulfonyl)-N'-butylurea
• N-(n-Butyl)-N'-p-toluene-sulfonylurea
• SW196681-3
• KBioGR_000795
• TOLBUTAMIDE [VANDF]
• CHEMBL782
• DivK1c_000341
• Butamidum
• N-Butyl-N'-p-toluenesulfonylurea
• TOLBUTAMIDE [INN]
• BRN 1984428
• NSC-87833
• Spectrum3_000599
• SDCCGSBI-0051121.P004
• NCIOpen2_009592
• SCHEMBL15918
• N-Butyl-N'-(4-methylphenylsulfonyl)urea
• CHEBI:27999
• MLS002152944
• BSPBio_002078
• HSDB 3393
• NCGC00022721-06
• AB00052110_17
• NCGC00015999-10
• TOLBUTAMIDE (MART.)
• Orinase (TN)
• AB00052110-16
• NSC813220
• Z44591715
• NSC-23813
• NCGC00015999-02
• N-n-Butyl-N''-tosylurea
• NCGC00015999-19
• TOLBUTAMIDE [EP MONOGRAPH]
• TOLBUTAMIDE [HSDB]
• HMS1989L09
• NCGC00015999-03
• Tolbutamide 1.0 mg/ml in Acetonitrile
• N-(4-Methylbenzenesulfonyl)-N'-butylurea
• U 2043
• A10BB03
• Tolbutamidum (INN-Latin)
• Spectrum2_001210
• Pharmakon1600-01500581
• Tolbutamida (INN-Spanish)
• HMS2089C17
• NCGC00022721-08
• DB01124
• Bio2_000707
• s2443
• Prestwick2_000190
• NCGC00015999-14
• KBio3_001578
• KBio3_000453
• HMS2092M21
• HY-B0401
• AKOS015894999
• Tolbutamide, European Pharmacopoeia (EP) Reference Standard
• Bio2_000227
• KBioSS_000927
• TOLBUTAMIDE [ORANGE BOOK]
• Lopac-T-0891
• HMS1568F21
• Q414275
• NCGC00015999-08
• NCGC00022721-03
• D00380
• AC-12490
• Spectrum_000447
• NCGC00015999-11
• Bio1_001184
• N-(Sulfonyl-p-methylbenzene)-N'-N-butylurea
• TOLBUTAMIDE [MI]
• BRD-K85119730-001-06-5
• N-((Butylamino)carbonyl)-4-methylbenzenesulfonamide
• HMS3259A08
• CCG-39141
• NCGC00022721-07
• Bio1_000206
• KBioSS_002276
• V04CA01
• SPBio_002040
• FT-0603265
• Spectrum4_000358
• Tox21_501154
• IDI1_033977
• KBio2_000927
• N-Butyl-N''-(4-methylphenylsulfonyl)urea
• TOLBUTAMIDE [USP-RS]
• Prestwick_471
• N-Butyl-N'-toluene-p-sulfonylurea
• N-Butyl-N''-(p-tolylsulfonyl)urea
• BIM-0051121.0001
• NCGC00022721-04
• TOLBUTAMIDUM [WHO-IP LATIN]
• Urea, 1-butyl-3-(p-tolylsulfonyl)-
• NCI-C01763
• SMR000058363
• TOLBUTAMIDE [MART.]
• C07148
• N'-4-METHYLBENZENESULFONYL-N''-BUTYLUREA
• NCGC00015999-04
• NCGC00015999-06
• NCGC00015999-20
• AB00052110_18
• TOLBUTAMIDE [WHO-DD]
• HMS3712F21
• BIDD:PXR0179
• Tolbutone
• Benzenesulfonamide, N-[(butylamino)carbonyl]-4-methyl-
• SR-01000003059
• SPBio_001000
• NSC757354
• KBio3_000454
• Tolbutamide, United States Pharmacopeia (USP) Reference Standard
• NSC-757354
• N-(4-Methylphenylsulfonyl)-N'-butylurea
• toluran
• UNII-982XCM1FOI
• TOLBUTAMIDE [USP MONOGRAPH]
• Prestwick3_000190
• Tarasina
• HMS2095F21
• 1-(([(Butylamino)carbonyl]amino)sulfonyl)-4-methylbenzene #
• AB00052110
• NS00001371
• KBioGR_000227
• NC00543
• 3-(p-Tolyl-4-sulfonyl)-1-butylurea
• NSC 23813
• TOLBUTAMIDE [JAN]
• Beglucin
• KBio2_000227
• NCGC00015999-12
• BCP09192
• HMS501B03
• CAS-64-77-7
• NCGC00022721-05
• Tolbutamide, VETRANAL(TM), analytical standard
• Bio1_000695
• N-(p-Tolylsulfonyl)-N'-butylcarbamide
• HMS3402L09
• N-(P-TOLYLSULFONYL)N'-BUTYLCARBAMIDE
• Tolbutamida [INN-Spanish]
• KBio2_002795
• Tolbutamide (JP17/USP/INN)
• NCGC00015999-13
• NCGC00015999-09
• DTXCID801359
• TOLBUTAMIDE [WHO-IP]
• NCGC00015999-15
• BSPBio_000119
• NCGC00022721-10
• KBio2_003495
• T3690
• CBiol_001920
• N'-butyl-N-(p-tolylsulfonyl)carbamimidate;Tolbutamide
• EINECS 200-594-3
• HMS1361L09
• NCGC00022721-09
• BSPBio_001507
• U-2043
• Tox21_201612
• N-4-Methylbenzolsulfonyl-N-butylurea
• NINDS_000341
• NCGC00015999-07
• Arcosal
• Tolbutamide [USP:INN:BAN:JAN]
• 1-p-Toluenesulfonyl-3-butylurea
• KBio2_007411
• Tox21_302795
• NCGC00015999-01
• MLS001148399
• NCGC00015999-29
• TOLBUTAMIDE (USP-RS)
• cMAP_000008
• 1-Butyl-3-(para-tolylsulfonyl)-urea
• KBio2_004843
• D87667
• SBI-0051121.P003
• TOLBUTAMIDE (USP MONOGRAPH)
• A834879
• Tox21_110279_1
• KBio2_006063
• 4-11-00-00396 (Beilstein Handbook Reference)
• LP01154
• NCGC00015999-16
• WLN: 4MVMSWR D1
• KBio2_005363
• Tolbutamide (USP:INN:BAN:JAN)
• HMS1791L09
• NCGC00259161-01
• Opera_ID_112
• N-(4-Methylphenylsulfonyl)-N''-butylurea
• N-4-(Methylbenzolsulfonyl)-n-butylurea
• SR-01000003059-7
• 64-77-7
• MLS000028399
• Diabesan
• HMS2232H16
• N-(Sulfonyl-p-methylbenzene)-N'-butylurea
• Prestwick1_000190
• HMS3263H09
• Tox21_110279
• Lopac0_001154
• AS-14136
• BRD-K85119730-001-17-2
• NCGC00015999-05
• HLS 831
• MFCD00027169
• SR-01000003059-2
• SPECTRUM1500581
• SR-01000003059-4
• Spectrum5_001272
• Tolbutamide, analytical standard
• IDI1_000341
• DTXSID8021359
• 982XCM1FOI
• KBio1_000341
• CCRIS 592
• Tolbet
• Tolbutamide form I^L^
• Prestwick0_000190
• tolbutamide III
• HMS3651N03
• W-104820
• NCGC00015999-17
• Tolbutamide form I^H^
• tolbutamide IL
• D 860
• NSC23813
• 1ST7197
• DB-054728
• BRD-K85119730-001-27-1
• BRD-K85119730-001-28-9
• Tolbutamide

• MDL： MFCD00027169
• Inchi： 1S/C12H18N2O3S/c1-3-4-9-13-12(15)14-18(16,17)11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3,(H2,13,14,15)
• InChI Key： JLRGJRBPOGGCBT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(NCCCC)=O)(=O)=O
• BRN： 1984428

Computed Properties

• Exact Mass: 270.10400
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: White crystalline powder. Odorless and tasteless
• Density: 1.2450
• Melting Point: 126.0 to 130.0 deg-C
• Refractive Index: 1.6360 (estimate)
• Solubility: Soluble in chloroform.
• Stability/Shelf Life: Stable. Combustible.
• PSA: 83.65000
• LogP: 3.64560
• Merck: 9507
• λmax: 230(lit.)
• Solubility: Insoluble in water. Soluble in acetone, ethanol, chloroform and alkali solutions

Tolbutamide Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 20/21/22-40-43-36-11
• Safety Instruction： S26-S36/37/39
• RTECS：YS4550000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Tolbutamide

Professional Introduction to Tolbutamide (CAS No: 64-77-7)

Tolbutamide, chemically known as 1,3-dimethyl-2-[(2,5-dioxo-2-pyrimidinyl)carbonyl]butane, is a well-established antidiabetic agent that has been widely used in the management of type 2 diabetes mellitus for several decades. With a CAS number of 64-77-7, this compound belongs to the sulfonylurea class of drugs, which exerts its therapeutic effects by stimulating insulin secretion from the pancreatic beta cells. The molecular structure of Tolbutamide features a pyrimidine ring and a carbonyl group, which are critical for its pharmacological activity.

The mechanism of action of Tolbutamide involves the binding to ATP-sensitive potassium channels on the beta cells of the pancreas. This binding prevents potassium efflux, leading to cell depolarization and subsequent calcium influx. The increased intracellular calcium concentration triggers the exocytosis of insulin-containing vesicles, thereby elevating blood glucose levels. This mechanism has been extensively studied and refined over the years, making Tolbutamide a cornerstone in the pharmacological treatment of diabetes.

Recent advancements in medicinal chemistry have led to the development of newer sulfonylureas with improved efficacy and safety profiles. However, Tolbutamide remains relevant due to its cost-effectiveness and proven track record. Clinical studies have demonstrated that Tolbutamide is particularly effective in patients with mild to moderate type 2 diabetes who have not responded adequately to lifestyle modifications alone. The drug's ability to enhance insulin secretion while maintaining glucose homeostasis makes it a valuable option in combination therapy regimens.

One of the key advantages of Tolbutamide is its relatively short half-life, which allows for once-daily dosing. This convenience has improved patient compliance and adherence to treatment protocols. Additionally, Tolbutamide has been shown to have minimal effects on lipid profiles, making it a suitable choice for patients who may be at risk of developing hyperlipidemia as a complication of diabetes.

Recent research has also explored the potential benefits of Tolbutamide beyond its primary antidiabetic effects. Studies suggest that this compound may possess anti-inflammatory and antioxidant properties, which could contribute to its protective effects against diabetic complications such as neuropathy and nephropathy. These findings open up new avenues for therapeutic applications and highlight the multifaceted nature of Tolbutamide's pharmacological profile.

The safety profile of Tolbutamide is well-documented, with hypoglycemia being the most commonly reported adverse effect. However, this risk can be mitigated by careful dosing and monitoring of blood glucose levels. Other potential side effects include weight gain, gastrointestinal disturbances, and skin reactions. Despite these concerns, Tolbutamide remains a safe and effective option for many patients with type 2 diabetes.

In conclusion, Tolbutamide (CAS No: 64-77-7) is a highly effective antidiabetic agent with a well-established mechanism of action and favorable safety profile. Its continued use in clinical practice is supported by extensive research and its cost-effectiveness. As our understanding of diabetes pathophysiology evolves, Tolbutamide may find new applications beyond its traditional role in glucose control. The ongoing exploration of its pharmacological properties ensures that this compound will remain relevant in the management of diabetes for years to come.